N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H14FN3O2S/c1-11-2-8-14(9-3-11)24-10-15(22)19-17-21-20-16(23-17)12-4-6-13(18)7-5-12/h2-9H,10H2,1H3,(H,19,21,22)
• InChI Key: OGSXXYOZUVNBJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-(p-tolylthio)acetamide, also known as FTOA, is a compound that has gained interest in scientific research due to its potential therapeutic applications. FTOA is a member of the oxadiazole family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Antimicrobial Properties

One study focused on the synthesis and evaluation of 2-(5-(aryl)-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and N-(4-chloro-3-fluorophenyl)-2-(5-aryl-1,3,4-oxadiazol-2-ylthio)acetamides, highlighting their antimicrobial properties. The antimicrobial activities were measured against a broad panel of bacterial and fungal strains, revealing that derivatives with a maximum number of fluorine atoms showed the highest potency. The presence of the fluorine atom at the meta position significantly enhanced antimicrobial properties, suggesting potential applications in developing antimicrobial agents (Parikh & Joshi, 2014).

Anticancer Screening

Another study synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and screened them for anticancer activity against different cancer cell lines. Some derivatives showed potent cytotoxic results against breast cancer, indicating the potential for these compounds in cancer research (Abu-Melha, 2021).

Antifungal and Apoptotic Effects

Research into triazole-oxadiazole compounds demonstrated significant antifungal and apoptotic effects against Candida species. Some compounds exhibited potent activity and were non-toxic against healthy cells, suggesting their utility in developing safer antifungal agents (Çavușoğlu, Yurttaş, & Cantürk, 2018).

Anti-Inflammatory Activity

The synthesis and anti-inflammatory activity of substituted 1,3,4-oxadiazoles were investigated, revealing that some derivatives exhibited significant anti-inflammatory effects. This study suggests the potential of these compounds in developing new anti-inflammatory drugs (Nargund, Reddy, & Hariprasad, 1994).

Aniline Sensing

A study on the fluorescence quenching of novel thiophene substituted 1,3,4-oxadiazole derivatives by aniline at room temperature explored their potential as aniline sensors. The research demonstrated the compounds' suitability for future detection applications through fluorescence quenching mechanisms (Naik, Khazi, & Malimath, 2018).